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12-Deoxywithastramonolide 12-Deoxywithastramonolide 12-deoxywithastramonolide is a withanolide.
12-Deoxywithastramonolide is a natural product found in Datura metel and Withania somnifera with data available.
Brand Name: Vulcanchem
CAS No.: 60124-17-6
VCID: VC0190958
InChI: InChI=1S/C28H38O6/c1-14-12-20(33-25(31)16(14)13-29)15(2)17-7-8-18-22-19(9-11-26(17,18)3)27(4)21(30)6-5-10-28(27,32)24-23(22)34-24/h5-6,15,17-20,22-24,29,32H,7-13H2,1-4H3/t15-,17+,18-,19-,20+,22-,23-,24-,26+,27-,28-/m0/s1
SMILES:
Molecular Formula: C28H38O6
Molecular Weight: 470.6 g/mol

12-Deoxywithastramonolide

CAS No.: 60124-17-6

Cat. No.: VC0190958

Molecular Formula: C28H38O6

Molecular Weight: 470.6 g/mol

* For research use only. Not for human or veterinary use.

12-Deoxywithastramonolide - 60124-17-6

Specification

Description 12-deoxywithastramonolide is a withanolide.
12-Deoxywithastramonolide is a natural product found in Datura metel and Withania somnifera with data available.
CAS No. 60124-17-6
Molecular Formula C28H38O6
Molecular Weight 470.6 g/mol
IUPAC Name (1S,2S,4S,5R,10R,11S,14R,15R,18S)-5-hydroxy-15-[(1S)-1-[(2R)-5-(hydroxymethyl)-4-methyl-6-oxo-2,3-dihydropyran-2-yl]ethyl]-10,14-dimethyl-3-oxapentacyclo[9.7.0.02,4.05,10.014,18]octadec-7-en-9-one
Standard InChI InChI=1S/C28H38O6/c1-14-12-20(33-25(31)16(14)13-29)15(2)17-7-8-18-22-19(9-11-26(17,18)3)27(4)21(30)6-5-10-28(27,32)24-23(22)34-24/h5-6,15,17-20,22-24,29,32H,7-13H2,1-4H3/t15-,17+,18-,19-,20+,22-,23-,24-,26+,27-,28-/m0/s1
Standard InChI Key AWVMHXZWAKRDGG-MEBIVHGNSA-N
Isomeric SMILES CC1=C(C(=O)O[C@H](C1)[C@@H](C)[C@H]2CC[C@@H]3[C@@]2(CC[C@H]4[C@H]3[C@H]5[C@H](O5)[C@@]6([C@@]4(C(=O)C=CC6)C)O)C)CO
Canonical SMILES CC1=C(C(=O)OC(C1)C(C)C2CCC3C2(CCC4C3C5C(O5)C6(C4(C(=O)C=CC6)C)O)C)CO

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